(2S)-5-amino-2-[3-(3-methylphenyl)propanoylamino]-5-oxopentanoic acid

• IUPAC Name: (2S)-5-amino-2-[3-(3-methylphenyl)propanoylamino]-5-oxopentanoic acid
• InChI: InChI=1S/C15H20N2O4/c1-10-3-2-4-11(9-10)5-8-14(19)17-12(15(20)21)6-7-13(16)18/h2-4,9,12H,5-8H2,1H3,(H2,16,18)(H,17,19)(H,20,21)/t12-/m0/s1
• InChI Key: YYAMNZNVAKEEQW-LBPRGKRZSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CCC(=O)NC(CCC(=O)N)C(=O)O
• Isomeric SMILES: CC1=CC(=CC=C1)CCC(=O)N[C@@H](CCC(=O)N)C(=O)O
• Molecular Formula: C15H20N2O4
• Molecular Weight: 292.33 g/mol

Description

(2S)-5-amino-2-[3-(3-methylphenyl)propanoylamino]-5-oxopentanoic acid, also known as MPAP, is an amino acid derivative that has gained significant interest in scientific research due to its potential pharmacological properties. MPAP is a synthetic compound that has been synthesized through various methods, including chemical synthesis and enzymatic methods.

Mechanism of Action

(2S)-5-amino-2-[3-(3-methylphenyl)propanoylamino]-5-oxopentanoic acid acts as an inhibitor of the enzyme DPP-IV, which is responsible for the breakdown of incretin hormones such as glucagon-like peptide-1 (GLP-1). By inhibiting DPP-IV, (2S)-5-amino-2-[3-(3-methylphenyl)propanoylamino]-5-oxopentanoic acid increases the levels of GLP-1, which in turn increases insulin secretion and lowers blood glucose levels. Additionally, (2S)-5-amino-2-[3-(3-methylphenyl)propanoylamino]-5-oxopentanoic acid has been shown to act as an analgesic by inhibiting the activity of the enzyme cyclooxygenase-2 (COX-2), which is responsible for the production of prostaglandins that cause pain and inflammation.
Biochemical and Physiological Effects:
(2S)-5-amino-2-[3-(3-methylphenyl)propanoylamino]-5-oxopentanoic acid has been shown to have various biochemical and physiological effects, including increased insulin secretion, decreased blood glucose levels, and analgesic effects. (2S)-5-amino-2-[3-(3-methylphenyl)propanoylamino]-5-oxopentanoic acid has also been shown to increase the levels of the neurotransmitter dopamine, which is involved in the regulation of mood, motivation, and reward.

Advantages and Limitations for Lab Experiments

One advantage of using (2S)-5-amino-2-[3-(3-methylphenyl)propanoylamino]-5-oxopentanoic acid in lab experiments is its ability to act as an inhibitor of DPP-IV, which can be useful in studying the role of incretin hormones in glucose homeostasis. Additionally, (2S)-5-amino-2-[3-(3-methylphenyl)propanoylamino]-5-oxopentanoic acid's analgesic effects can be useful in studying pain pathways and developing new pain medications. However, one limitation of using (2S)-5-amino-2-[3-(3-methylphenyl)propanoylamino]-5-oxopentanoic acid in lab experiments is its synthetic nature, which may limit its applicability in certain biological systems.

Future Directions

For (2S)-5-amino-2-[3-(3-methylphenyl)propanoylamino]-5-oxopentanoic acid research include studying its potential use in the treatment of diabetes and pain, as well as investigating its effects on other physiological systems such as the immune system and the central nervous system. Additionally, further research is needed to optimize the synthesis method of (2S)-5-amino-2-[3-(3-methylphenyl)propanoylamino]-5-oxopentanoic acid and investigate its potential as a therapeutic agent in various disease states.
In conclusion, (2S)-5-amino-2-[3-(3-methylphenyl)propanoylamino]-5-oxopentanoic acid is a synthetic compound that has gained significant interest in scientific research due to its potential pharmacological properties. Its ability to act as an inhibitor of DPP-IV and its analgesic effects make it a promising candidate for the treatment of diabetes and pain. Further research is needed to fully understand its mechanism of action and potential therapeutic applications.

Synthesis Methods

(2S)-5-amino-2-[3-(3-methylphenyl)propanoylamino]-5-oxopentanoic acid has been synthesized through various methods, including chemical synthesis and enzymatic methods. The chemical synthesis of (2S)-5-amino-2-[3-(3-methylphenyl)propanoylamino]-5-oxopentanoic acid involves the reaction of 3-methylphenylalanine with 5-oxopentanoic acid, followed by the addition of an amine group to form (2S)-5-amino-2-[3-(3-methylphenyl)propanoylamino]-5-oxopentanoic acid. Enzymatic methods involve the use of enzymes such as aminotransferases and transaminases to catalyze the reaction and produce (2S)-5-amino-2-[3-(3-methylphenyl)propanoylamino]-5-oxopentanoic acid.

Scientific Research Applications

(2S)-5-amino-2-[3-(3-methylphenyl)propanoylamino]-5-oxopentanoic acid has been studied for its potential pharmacological properties, including its ability to act as an inhibitor of the enzyme dipeptidyl peptidase IV (DPP-IV) and its potential to act as an analgesic. (2S)-5-amino-2-[3-(3-methylphenyl)propanoylamino]-5-oxopentanoic acid has also been studied for its potential use in the treatment of diabetes, as it has been shown to increase insulin secretion in pancreatic beta cells.